Cas no 1049358-16-8 (2,3,4-trimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide)

• Product Name: 2,3,4-trimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide
• CAS No: 1049358-16-8
• MF: C₂₁H₂₉N₃O₄
• MW: 387.472665548325
• CID: 5843098
• PubChem ID: 44055103
• Update Time: 2025-11-01

2,3,4-trimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3,4-trimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide
• 2,3,4-trimethoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide
• F5260-0058
• VU0639606-1
• 2,3,4-trimethoxy-N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]benzamide
• 1049358-16-8
• AKOS024503716

• Inchi： 1S/C21H29N3O4/c1-23-11-7-8-16(23)17(24-12-5-6-13-24)14-22-21(25)15-9-10-18(26-2)20(28-4)19(15)27-3/h7-11,17H,5-6,12-14H2,1-4H3,(H,22,25)
• InChI Key： IEBAQFMGIZPIIW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1OC)OC)OC)NCC(C1=CC=CN1C)N1CCCC1

Computed Properties

• Exact Mass: 387.21580641g/mol
• Monoisotopic Mass: 387.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2,3,4-trimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide

Introduction to 2,3,4-trimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1049358-16-8, specifically named as 2,3,4-trimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its benzamide core and a highly functionalized side chain, has garnered attention due to its potential biological activities and mechanistic insights into molecular interactions.

The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, often found in drugs targeting various diseases due to its ability to modulate enzyme activity and receptor binding. In the case of 2,3,4-trimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide, the presence of multiple hydroxyl groups at the 2,3,4 positions of the aromatic ring enhances its solubility and reactivity, making it a versatile scaffold for further derivatization and structural optimization.

The side chain of this compound is particularly noteworthy, featuring a bis-pyrrolyl ethyl group that introduces both lipophilicity and steric bulk. This arrangement can significantly influence how the molecule interacts with biological targets. The 1-methyl-1H-pyrrol-2-yl and pyrrolidin-1-yl units are known for their role in enhancing binding affinity and selectivity, which are critical factors in drug design. Recent studies have highlighted the importance of such motifs in developing small-molecule inhibitors for kinases and other enzymes involved in cancer signaling pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking simulations suggest that 2,3,4-trimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide can effectively engage with protein targets by forming multiple hydrogen bonds and hydrophobic interactions. These interactions are crucial for achieving high-affinity binding, which is often a prerequisite for therapeutic efficacy.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate activity against certain enzymes implicated in inflammation and pain modulation. The trimethoxy substituents on the benzamide ring contribute to its ability to interact with specific amino acid residues in the active site of these enzymes. Additionally, the pyrrolyl groups may enhance binding by filling hydrophobic pockets within the target protein.

The synthesis of 1049358-16-8 presents a significant challenge due to its complex architecture. Multi-step organic synthesis is required to construct the benzamide core and introduce the functionalized side chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve key transformations efficiently. These methods not only improve yield but also allow for better control over regioselectivity, ensuring that each functional group is incorporated at the desired position.

One of the most exciting aspects of this compound is its potential as a tool for studying protein-protein interactions. The unique structural features of 2,3,4-trimethoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide make it an ideal candidate for developing probes that can visualize and manipulate molecular interactions in living cells. Such probes are invaluable for understanding complex biological processes at the molecular level.

Future research directions may explore derivatives of this compound with enhanced bioavailability or improved selectivity. By modifying specific parts of the molecule, researchers can fine-tune its pharmacological properties without sacrificing potency. Techniques such as structure-based drug design (SBDD) will play a crucial role in these endeavors by providing detailed insights into how small molecules interact with their biological targets.

The growing interest in 1049358-16-8 underscores its importance as a lead compound in chemical biology research. As our understanding of disease mechanisms continues to evolve, compounds like this one will be instrumental in developing novel therapeutic strategies. Their ability to modulate biological pathways with high precision makes them promising candidates for future drug development efforts.